Cas no 1360944-42-8 (Methyl 6-isocyanatopyridine-3-carboxylate)

• Product Name: Methyl 6-isocyanatopyridine-3-carboxylate
• CAS No: 1360944-42-8
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 5761376
• PubChem ID: 130048937
• Update Time: 2025-07-22

Methyl 6-isocyanatopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-isocyanatopyridine-3-carboxylate
• 1360944-42-8
• EN300-1867862
• Methyl 6-isocyanatopyridine-3-carboxylate

• Inchi： 1S/C8H6N2O3/c1-13-8(12)6-2-3-7(9-4-6)10-5-11/h2-4H,1H3
• InChI Key： WDBRGKVAVSJTBC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC(=CC=1)N=C=O)=O

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.6Ų

Additional information on Methyl 6-isocyanatopyridine-3-carboxylate

Methyl 6-isocyanatopyridine-3-carboxylate (CAS No. 1360944-42-8): An Overview of Its Properties, Applications, and Recent Research Advances

Methyl 6-isocyanatopyridine-3-carboxylate (CAS No. 1360944-42-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel drugs and therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with Methyl 6-isocyanatopyridine-3-carboxylate.

Chemical Structure and Properties

Methyl 6-isocyanatopyridine-3-carboxylate is a pyridine derivative with an isocyanate functional group attached to the 6-position and a methyl ester group at the 3-position. The molecular formula of this compound is C₉H₇N₃O₂, and its molecular weight is approximately 197.17 g/mol. The presence of the isocyanate group imparts unique reactivity to the molecule, making it a valuable building block in organic synthesis.

The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its stability under various reaction conditions makes it suitable for use in a wide range of chemical transformations. The isocyanate group can readily react with primary and secondary amines to form urea derivatives, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals.

Synthesis Methods

The synthesis of Methyl 6-isocyanatopyridine-3-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 6-amino-3-pyridinecarboxylic acid methyl ester with phosgene or an equivalent reagent such as triphosgene. This reaction proceeds via an intermediate amide formation step followed by dehydrochlorination to yield the desired isocyanate product.

An alternative approach involves the use of carbonyl diimidazole (CDI) as a coupling agent. In this method, 6-amino-3-pyridinecarboxylic acid methyl ester reacts with CDI to form an imidazolium salt intermediate, which then undergoes intramolecular cyclization to produce the isocyanate. This method is often preferred due to its milder reaction conditions and higher yields.

Applications in Medicinal Chemistry

Methyl 6-isocyanatopyridine-3-carboxylate has found extensive applications in medicinal chemistry due to its ability to form bioactive molecules through various chemical transformations. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

In addition to kinase inhibitors, Methyl 6-isocyanatopyridine-3-carboxylate has been used as a key intermediate in the synthesis of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are implicated in various diseases such as cardiovascular disorders and neurological conditions.

Recent Research Advances

The ongoing research on Methyl 6-isocyanatopyridine-3-carboxylate has led to several significant breakthroughs in understanding its biological activities and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of urea derivatives derived from this compound as potent inhibitors of Janus kinase (JAK) family members. These JAK inhibitors showed promising anti-inflammatory effects in preclinical models of rheumatoid arthritis.

Another study focused on the use of Methyl 6-isocyanatopyridine-3-carboxylate as a scaffold for developing selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used antidepressants that work by increasing serotonin levels in the brain. The researchers demonstrated that certain derivatives of this compound exhibited high selectivity for serotonin transporters over other monoamine transporters, making them potential candidates for improved SSRI therapy.

Safety Considerations and Handling

While Methyl 6-isocyanatopyridine-3-carboxylate offers numerous benefits in pharmaceutical research, it is important to handle this compound with care due to its reactivity and potential health hazards. Appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling. Additionally, work should be conducted in a well-ventilated area or fume hood to minimize exposure to vapors.

In case of accidental contact or inhalation, immediate medical attention should be sought. It is also advisable to store this compound under appropriate conditions to maintain its stability and prevent degradation.

Conclusion

Methyl 6-isocyanatopyridine-3-carboxylate (CAS No. 1360944-42-8) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive building block for synthesizing bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new avenues for its use, highlighting its significance in advancing drug discovery and development efforts.